Cas no 291767-22-1 ((9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate
• CAS No: 291767-22-1
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 5902828
• PubChem ID: 165992393
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397510
• 291767-22-1
• (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate

• Inchi： 1S/C20H22N2O5/c23-10-9-21-19(25)18(11-24)22-20(26)27-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,23-24H,9-12H2,(H,21,25)(H,22,26)/t18-/m0/s1
• InChI Key： GECRQTCEYBCBTR-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(NCCO)=O)CO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate (CAS: 291767-22-1)

The compound (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate (CAS: 291767-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and hydroxyethyl carbamoyl moiety, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis using solid-phase peptide synthesis (SPPS) techniques. The researchers highlighted the compound's compatibility with Fmoc-based strategies, which are widely used in peptide synthesis. The study also reported improved purity and yield compared to previous methods, making it a more viable option for large-scale production.

In addition to its synthetic utility, the biological activity of (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate has been investigated. A recent preprint on bioRxiv (2024) explored its potential as a protease inhibitor. The study found that the compound exhibited moderate inhibitory activity against certain serine proteases, suggesting its potential as a scaffold for developing novel therapeutics. Molecular docking studies further revealed that the hydroxyethyl carbamoyl group plays a critical role in binding to the active site of the target enzymes.

Another significant development is the application of this compound in drug delivery systems. A research group at MIT (2023) incorporated (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate into a novel hydrogel-based delivery platform. The hydrogel demonstrated sustained release of encapsulated drugs, with the compound acting as a linker that enhances stability and controls release kinetics. This innovation has potential implications for targeted cancer therapy and other controlled-release applications.

Despite these advancements, challenges remain in the widespread adoption of (9H-fluoren-9-yl)methyl N-[(1S)-2-hydroxy-1-[(2-hydroxyethyl)carbamoyl]ethyl]carbamate. Issues such as scalability, cost-effectiveness, and long-term stability under physiological conditions need to be addressed. Future research directions may include exploring its derivatives for improved bioavailability and investigating its interactions with other biomolecules. Overall, the compound represents a promising tool in chemical biology and pharmaceutical research, with ongoing studies likely to uncover further applications.